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Compound of Interest

Compound Name: Bamifylline hydrochloride

Cat. No.: B1667736 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for Bamifylline hydrochloride, including operational

procedures and disposal plans, to foster a secure laboratory environment.

Quantitative Safety Data
The following table summarizes key quantitative safety data for Bamifylline hydrochloride.

Parameter Value Reference

Acute Toxicity - Oral (LD50)
246 mg/kg (mice), 1139 mg/kg

(rats)
[1]

Storage Temperature +5°C [2][3]

Molecular Weight 421.92 g/mol [2]

Hazard Identification and Personal Protective
Equipment (PPE)
Bamifylline hydrochloride is classified as harmful if swallowed and may cause an allergic

skin reaction.[4] Therefore, strict adherence to PPE protocols is mandatory to minimize

exposure risk.
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Recommended Personal Protective Equipment:

PPE Category Item Specification

Hand Protection Gloves

Wear two pairs of powder-free

nitrile rubber gloves.[4][5][6]

Change gloves regularly, at

least every hour, or

immediately if they are torn,

punctured, or contaminated.[5]

Eye and Face Protection
Safety Glasses/Goggles and

Face Shield

Wear safety glasses with side

shields or goggles.[4] A face

shield is required when there is

a risk of splashes.[7]

Body Protection Laboratory Coat/Gown

A disposable, lint-free, low-

permeability fabric gown with a

solid front, long sleeves, and

tight-fitting cuffs is required.[5]

Respiratory Protection Respirator

In case of insufficient

ventilation or when dusts are

generated, wear suitable

respiratory protection.[4][8]

Foot Protection Shoe Covers

To be worn in hazardous drug

compounding areas to prevent

the tracking of contaminants.

[6]

Operational Plan for Handling Bamifylline
Hydrochloride
This step-by-step guide outlines the procedural workflow for the safe handling of Bamifylline
hydrochloride from receipt to use.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a designated, well-ventilated, cool, and dry place at +5°C.[2][3]

Keep the container tightly closed and out of the reach of unauthorized personnel.[4]

2. Preparation for Use:

Work in a designated restricted area, such as a chemical fume hood or a ventilated

enclosure.[4][5]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Don the appropriate PPE as specified in the table above before handling the compound.

3. Handling and Use:

Avoid direct contact with skin, eyes, and clothing.[4]

Avoid breathing in dust or fumes.[4]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[4]

Do not eat, drink, or smoke in the handling area.[4]

In case of a spill, evacuate personnel from the area, avoid generating dust, and clean up

using appropriate spill kits.[8]

4. Post-Handling Procedures:

Decontaminate all work surfaces after use.

Remove and dispose of outer gloves in a designated waste container before leaving the

work area.[5]

Remove all PPE in the correct order to avoid cross-contamination and dispose of it in a

designated hazardous waste container.

Wash hands thoroughly after removing PPE.
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Caption: Workflow for the safe handling of Bamifylline hydrochloride.

Disposal Plan
Proper disposal of Bamifylline hydrochloride and contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

1. Waste Segregation:

All unused Bamifylline hydrochloride, contaminated PPE (gloves, gowns, etc.), and

cleaning materials should be considered hazardous waste.

Collect this waste in a designated, properly labeled, and sealed hazardous waste container.

2. Disposal of Unused Product:

Dispose of contents and container to an approved waste disposal plant.[4][8]

Do not dispose of down the drain or in the regular trash unless specifically instructed by local

regulations and safety data sheets.

3. Disposal of Contaminated Materials:

All disposable PPE should be placed in a sealed bag within the hazardous waste container.

For spills, collect the absorbed material and place it in a sealed container for hazardous

waste disposal.

4. General Guidance:
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Follow all local, state, and federal regulations for hazardous waste disposal.

If take-back programs are available for unused medicines, they are the preferred method of

disposal.[9][10][11]

If no take-back program is available, unused medicine can be mixed with an undesirable

substance like coffee grounds or cat litter, placed in a sealed container, and then disposed of

in the household trash.[9][10][11] However, for a laboratory setting, disposal as chemical

hazardous waste is the standard and recommended procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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